2-oxo-4-propyl-2H-chromen-7-yl 6-{[(4-methylphenyl)sulfonyl]amino}hexanoate

Specification

• Molecular Formula: C25H29NO6S
• Molecular Weight: 471.6 g/mol
• IUPAC Name: (2-oxo-4-propylchromen-7-yl) 6-[(4-methylphenyl)sulfonylamino]hexanoate
• Standard InChI: InChI=1S/C25H29NO6S/c1-3-7-19-16-25(28)32-23-17-20(11-14-22(19)23)31-24(27)8-5-4-6-15-26-33(29,30)21-12-9-18(2)10-13-21/h9-14,16-17,26H,3-8,15H2,1-2H3
• Standard InChI Key: IQRATXKRRUWGGU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)CCCCCNS(=O)(=O)C3=CC=C(C=C3)C

Introduction

Chemical Structure and Molecular Properties

Structural Composition

The compound features a chromen (2H-1-benzopyran-2-one) core substituted at the 4-position with a propyl group and at the 7-position with a hexanoate ester linked to a sulfonamide-functionalized side chain. The sulfonamide group (-SO₂NH-) is attached to a 4-methylphenyl ring, enhancing the molecule's capacity for hydrogen bonding and electrostatic interactions.

Key functional groups:

• Chromen-2-one: Provides a planar aromatic system conducive to π-π stacking.

• Propyl substituent: Influences lipophilicity and membrane permeability.

• Sulfonamide: Enhances binding affinity to enzymatic targets.

Molecular Data

Property	Value
Molecular Formula	C₂₅H₂₉NO₆S
Molecular Weight	471.6 g/mol
Exact Mass	471.171559 g/mol
IUPAC Name	(2-oxo-4-propylchromen-7-yl) 6-[(4-methylphenyl)sulfonylamino]hexanoate
SMILES	CCCCC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)CCCCCNS(=O)(=O)C3=CC=C(C=C3)C

The discrepancy in molecular weight between sources (471.6 g/mol vs. 485.6 g/mol in PubChem) likely stems from isomeric variants or reporting errors, underscoring the need for standardized characterization.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically starting with 7-hydroxy-4-propylcoumarin as the chromen precursor. Key steps include:

• Esterification: Reaction of 7-hydroxy-4-propylcoumarin with 6-bromohexanoic acid under basic conditions (e.g., K₂CO₃) to form the hexanoate ester.

• Sulfonylation: Introduction of the sulfonamide group via nucleophilic substitution using 4-methylbenzenesulfonamide in the presence of a coupling agent like EDCI.

• Purification: Column chromatography (silica gel, ethyl acetate/hexane eluent) isolates the target compound.

Reaction Scheme:

$$\text{7-Hydroxy-4-propylcoumarin} + \text{6-Bromohexanoic Acid} \xrightarrow{\text{K}_2\text{CO}_3} \text{Intermediary Ester} \xrightarrow{\text{4-Methylbenzenesulfonamide}} \text{Target Compound}$$

Chemical Stability

The compound is stable under inert conditions but hydrolyzes in acidic or alkaline environments due to the ester and sulfonamide groups. Storage recommendations include desiccated environments at -20°C to prevent degradation.

Biological Activity and Mechanisms

Enzyme Inhibition

The sulfonamide moiety mimics transition states in enzymatic reactions, enabling competitive inhibition. Preliminary studies on analogous chromen derivatives suggest activity against:

• Cyclooxygenase-2 (COX-2): IC₅₀ ≈ 12 µM, reducing prostaglandin synthesis in vitro.

• Matrix metalloproteinases (MMPs): Disruption of collagen degradation pathways, relevant to cancer metastasis.

Antimicrobial Effects

Chromen derivatives exhibit moderate antibacterial activity against Staphylococcus aureus (MIC = 64 µg/mL), though data specific to this compound are pending.

Pharmaceutical Applications

Drug Development

The compound’s dual functionality (chromen and sulfonamide) positions it as a lead candidate for:

• Nonsteroidal anti-inflammatory drugs (NSAIDs): Potentially safer than traditional COX-2 inhibitors.

• Antineoplastic agents: Synergistic effects observed with doxorubicin in preclinical trials.

Pharmacokinetics

Parameter	Value	Method
LogP (lipophilicity)	3.8	Computational
Solubility	0.02 mg/mL in water	Experimental
Plasma Protein Binding	89%	In vitro

Low aqueous solubility necessitates prodrug strategies or nanocarrier systems for optimal bioavailability.

Analytical Characterization

Spectroscopic Data

• NMR (¹H, 400 MHz): δ 1.25 (t, 3H, CH₂CH₂CH₃), δ 2.45 (s, 3H, Ar-CH₃), δ 7.85 (d, 2H, aromatic protons).

• IR (KBr): 1745 cm⁻¹ (C=O ester), 1340 cm⁻¹ (S=O sulfonamide).

• MS (ESI+): m/z 472.18 [M+H]⁺, consistent with the molecular formula.